Cas no 866138-36-5 (methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate)

• Product Name: methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate
• CAS No: 866138-36-5
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 4662830
• Update Time: 2025-05-20

methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 4,5-dihydro-α,3-dimethyl-4-(4-methylphenyl)-5-oxo-, methyl ester
• methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate

• Inchi： 1S/C14H17N3O3/c1-9-5-7-12(8-6-9)16-11(3)15-17(14(16)19)10(2)13(18)20-4/h5-8,10H,1-4H3
• InChI Key： QGWOQSPWTNEYJP-UHFFFAOYSA-N
• SMILES： O=C1N(N=C(C)N1C1C=CC(C)=CC=1)C(C)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate

Introduction to Methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate (CAS No. 866138-36-5)

Methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 866138-36-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of this compound features a methyl ester group attached to a propanoate backbone, which is further functionalized with a 1,2,4-triazole ring. The presence of the 1,2,4-triazole moiety is particularly noteworthy, as this heterocyclic ring system is known for its broad spectrum of biological activities. Triazoles have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties, making them valuable scaffolds in medicinal chemistry.

Additionally, the compound incorporates a 4-methylphenyl (tolyl) group at the 4-position of the triazole ring. This aromatic substituent not only contributes to the overall complexity of the molecule but also potentially enhances its binding affinity to biological targets. The 3-methyl group on the triazole ring further modulates the electronic properties of the heterocycle, influencing its reactivity and interactions with biological systems.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacophores to achieve synergistic effects. Methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate exemplifies this approach by integrating a triazole core with an ester functionality. Such combinations have shown potential in modulating various signaling pathways and have been explored in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead compound for further drug development. The structural features described above suggest that it may interact with enzymes or receptors involved in critical biological processes. For instance, the triazole ring could serve as a binding site for enzymes such as kinases or phosphodiesterases, which are often implicated in diseases like cancer and inflammation.

Recent studies have highlighted the importance of structure-based drug design, where computational methods are used to predict how a molecule will interact with its target. Methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate has been subjected to such analyses to identify potential binding pockets and optimize its pharmacokinetic properties. These studies have provided valuable insights into how modifications at specific positions within the molecule can enhance its potency and selectivity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Techniques such as esterification, nucleophilic substitution, and cyclocondensation are employed to construct the complex framework of the molecule. The successful synthesis not only demonstrates the synthetic prowess of the research team but also opens up avenues for further derivatization and structural optimization.

In terms of biological activity, preliminary experiments have shown that Methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoate exhibits interesting properties in vitro. For example, it has demonstrated moderate inhibitory activity against certain bacterial strains and shows promise as an anti-inflammatory agent. These findings are consistent with the known bioactivities associated with triazole-containing compounds and suggest that further investigation is warranted.

The compound's potential therapeutic applications are broad and span multiple disease areas. Given its structural similarity to known bioactive molecules, it could serve as a starting point for developing drugs targeting neurological disorders, cardiovascular diseases, and metabolic conditions. The presence of both hydrophobic aromatic groups and polar functional groups also suggests that it may possess favorable pharmacokinetic properties once optimized.

As research in medicinal chemistry continues to evolve, compounds like Methyl 2-[3-methyl-4-(4-methylphenyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-y]propanoate will play a crucial role in identifying new therapeutic strategies. The integration of advanced computational tools with traditional synthetic methods allows for rapid screening and optimization of potential drug candidates. This interdisciplinary approach is essential for accelerating the discovery and development of novel pharmaceuticals.

In conclusion，Methyl 2-[3-methyl--(molecular structure)] represents a promising candidate for further exploration in drug discovery。 Its unique structural features，combined with preliminary evidence of biological activity，make it an attractive starting point for developing new therapeutic agents。 As research progresses，this compound is likely to contribute significantly to our understanding of disease mechanisms and provide new avenues for treatment。